Cas no 852638-61-0 (2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-[ 6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-α-L-mannopyranosyl]- β-D-galactopyranoside)

• Product name: 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-[ 6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-α-L-mannopyranosyl]- β-D-galactopyranoside
• CAS No: 852638-61-0
• MF: C₃₆H₃₈O₂₀
• MW: 790.674932956696
• CID: 837481
• PubChem ID: 75241235

2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-[ 6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-α-L-mannopyranosyl]- β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-[[6-O-[6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-a-L-mannopyra nosyl]-b-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
• Heteronoside
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-[ 6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-α-L-mannopyranosyl]- β-D-galactopyranoside
• 4H-1-Benzopyran-4-one, 3-[[6-O-[6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-a-L-mannopyra nosyl]-b-D-galactopyranosyl]oxy]-2
• 4H-1-Benzopyran-4-one,3-[[6-O-[6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-a-L-mannopyranosyl]-b-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
• C36H38O20
• W1690
• 3-[[6-O-[6-Deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-α-L-mannopyranosyl]-β-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
• [ "" ]
• 852638-61-0
• Heteroside
• [2-[[6-[2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,5-dihydroxy-6-methyloxan-4-yl] 4-hydroxy-3,5-dimethoxybenzoate

• Inchi： 1S/C36H38O20/c1-12-24(41)32(55-34(48)14-7-20(49-2)25(42)21(8-14)50-3)30(47)35(52-12)51-11-22-26(43)28(45)29(46)36(54-22)56-33-27(44)23-18(40)9-15(37)10-19(23)53-31(33)13-4-5-16(38)17(39)6-13/h4-10,12,22,24,26,28-30,32,35-43,45-47H,11H2,1-3H3/t12-,22+,24-,26-,28-,29+,30+,32+,35+,36-/m0/s1
• InChI Key： LOMRWTBYEBGQIJ-HGKZGIPSSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@@H](CO[C@@H]2O[C@@H](C)[C@H](O)[C@@H](OC(C3C=C(OC)C(O)=C(OC)C=3)=O)[C@H]2O)O1)C1C(=O)C2C(=CC(=CC=2OC=1C1C=CC(O)=C(O)C=1)O)O

Computed Properties

• Exact Mass: 790.19600
• Monoisotopic Mass: 790.19564360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 310
• XLogP3: 0.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.7±0.1 g/cm3
• Boiling Point: 1106.0±65.0 °C at 760 mmHg
• Flash Point: 343.8±27.8 °C
• PSA: 314.19000
• LogP: -0.09960
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-3-yl 6-O-[ 6-deoxy-3-O-(4-hydroxy-3,5-dimethoxybenzoyl)-α-L-mannopyranosyl]- β-D-galactopyranoside Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Complex tannins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone